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Compound of Interest

Compound Name: Malononitrile

Cat. No.: B047326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information for the safe handling and disposal of

malononitrile waste in a laboratory setting. Malononitrile is a highly toxic and reactive

compound that requires strict adherence to safety protocols to minimize risks to personnel and

the environment.

Chemical and Physical Properties
Malononitrile is a white crystalline solid that is soluble in water and many organic solvents.[1]

It is crucial to understand its physical and chemical properties to handle it safely.
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Property Value Reference

Molecular Formula C₃H₂N₂ [2]

Molecular Weight 66.06 g/mol [2]

Appearance
White to yellow-brown

crystalline low melting mass
[2]

Melting Point 30-32 °C (lit.) [2]

Boiling Point 220 °C (lit.) [2]

Density 1.049 g/mL at 25 °C (lit.) [2]

Vapor Pressure 1 hPa @ 50 °C [2]

Water Solubility 133 g/L at 20 °C [2]

pKa 11 (at 25 °C) [2]

Flash Point 86 °C (closed cup) [2]

Autoignition Temperature >365 °C [2]

Toxicity and Exposure Limits
Malononitrile is acutely toxic if ingested, inhaled, or in contact with skin.[2] It can be

metabolized in the body to cyanide, which inhibits cellular respiration.[3]

Metric Value Species Reference

LD50 Oral 14 mg/kg Rat [2]

LD50 Dermal 350 mg/kg Rat [4]

Occupational Exposure Limits:
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Agency Limit Reference

NIOSH REL TWA 3 ppm (8 mg/m³) [5]

OSHA PEL None established [5]

Safe Handling and Personal Protective Equipment
(PPE)
Due to its high toxicity, malononitrile must be handled with extreme caution in a well-ventilated

area, preferably within a certified chemical fume hood.[6]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.[7]

Hand Protection: Chemically resistant gloves such as nitrile or butyl rubber should be worn.

[7]

Body Protection: A lab coat or chemical-resistant apron is required.[7]

Respiratory Protection: For operations with a high risk of aerosol or dust generation, a full-

face respirator with appropriate cartridges should be used.[7]

Spill Management
In the event of a malononitrile spill, immediate and appropriate action is critical to prevent

exposure and contamination.

Spill Response Protocol:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, using fume hoods to draw vapors away.

Wear appropriate PPE: Before attempting cleanup, don the full PPE as described in the

previous section.
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Containment: For liquid spills, use an inert absorbent material to contain the spill. For solid

spills, gently cover with a damp cloth or absorbent material to prevent dust from becoming

airborne.

Cleanup: Carefully collect the spilled material and absorbent using non-sparking tools and

place it into a clearly labeled, sealed container for hazardous waste.

Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a

thorough rinse with water. All cleaning materials must be disposed of as hazardous waste.

Waste Disposal
Malononitrile and any materials contaminated with it are considered hazardous waste and

must be disposed of according to institutional and regulatory guidelines.[8] Under no

circumstances should malononitrile waste be disposed of down the drain.[8]

General Disposal Procedure
Segregation: Keep malononitrile waste separate from other chemical waste streams.

Containment: Store malononitrile waste in a clearly labeled, sealed, and chemically

compatible container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name, "Malononitrile".

Professional Disposal: Arrange for the collection and disposal of the waste by a licensed

hazardous waste management company.

Experimental Protocol for Alkaline Hydrolysis of
Malononitrile Waste
For research labs that generate aqueous waste streams containing malononitrile, alkaline

hydrolysis can be a viable method to convert the toxic nitrile to a less toxic carboxylate salt

before disposal. This procedure should only be carried out by trained personnel in a controlled

laboratory setting.
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Principle: Malononitrile can be hydrolyzed under basic conditions to form malonate salts and

ammonia.[9] The resulting malonate solution is significantly less toxic than malononitrile and

may be more amenable to further treatment or disposal.

Materials:

Malononitrile waste solution

Sodium hydroxide (NaOH) solution (e.g., 10 M)

A reaction vessel (e.g., a three-necked round-bottom flask) equipped with a magnetic stirrer,

a reflux condenser, and a dropping funnel

Heating mantle

pH indicator strips or a pH meter

Appropriate PPE

Procedure:

Setup: In a chemical fume hood, assemble the reaction apparatus.

Charging the Reactor: Carefully transfer the malononitrile waste solution into the reaction

flask.

Addition of Base: While stirring the solution, slowly add the sodium hydroxide solution

through the dropping funnel. The reaction can be exothermic, so control the rate of addition

to maintain a manageable temperature.

Heating: Once the base has been added, heat the mixture to reflux and maintain for several

hours to ensure complete hydrolysis. The reaction progress can be monitored by analytical

techniques such as GC-MS to confirm the disappearance of malononitrile.

Cooling and Neutralization: After the reaction is complete, turn off the heat and allow the

solution to cool to room temperature.
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pH Adjustment: Check the pH of the resulting solution. If necessary, neutralize it to a pH

between 6 and 8 by the careful addition of a suitable acid (e.g., hydrochloric acid).

Disposal: The resulting solution, now containing sodium malonate, should be disposed of in

accordance with local regulations for aqueous chemical waste.
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Caption: Workflow for handling and disposal of malononitrile waste.
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Caption: Simplified pathway for the alkaline hydrolysis of malononitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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